Cas no 89506-39-8 (1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-
• CAS No: 89506-39-8
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 598415
• PubChem ID: 13128858
• Update Time: 2025-04-19

1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-
• 2-(2-oxopentyl)-2,3-dihydroinden-1-one
• DTXSID40520398
• 2-(2-Oxopentyl)-2,3-dihydro-1H-inden-1-one
• 89506-39-8

• Inchi： 1S/C14H16O2/c1-2-5-12(15)9-11-8-10-6-3-4-7-13(10)14(11)16/h3-4,6-7,11H,2,5,8-9H2,1H3
• InChI Key： ZGPDQVJBWCTDRQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC1CC(CCC)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų